Cas no 59507-50-5 (N-(3-Nitrobenzyl)cyclohexanamine)

• Product Name: N-(3-Nitrobenzyl)cyclohexanamine
• CAS No: 59507-50-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1085599
• PubChem ID: 791978
• Update Time: 2025-04-20

N-(3-Nitrobenzyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Nitrobenzyl)cyclohexanamine
• N-[(3-nitrophenyl)methyl]cyclohexanamine
• CBMicro_024085
• DTXSID20355125
• CCG-11347
• STK145813
• Oprea1_178623
• Oprea1_730791
• N-CYCLOHEXYL-N-(3-NITROBENZYL)AMINE
• DB-320351
• AG-690/11822707
• AKOS000253296
• MixCom6_001109
• 59507-50-5
• BIM-0024053.P001

• MDL： MFCD01135655
• Inchi： 1S/C13H18N2O2/c16-15(17)13-8-4-5-11(9-13)10-14-12-6-2-1-3-7-12/h4-5,8-9,12,14H,1-3,6-7,10H2
• InChI Key： ATQVNKQVUGCPIF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CNC1CCCCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.9±17.0 °C at 760 mmHg
• Flash Point: 180.5±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3-Nitrobenzyl)cyclohexanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)